Cas no 2228732-16-7 (2-{pyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl fluoride)

• Product Name: 2-{pyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl fluoride
• CAS No: 2228732-16-7
• MF: C₈H₈FN₃O₂S
• MW: 229.231423377991
• CID: 6121400
• PubChem ID: 165670076
• Update Time: 2025-10-22

2-{pyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-{pyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl fluoride
• 2-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl fluoride
• EN300-2005245
• 2228732-16-7

• Inchi： 1S/C8H8FN3O2S/c9-15(13,14)4-2-7-5-10-8-1-3-11-12(8)6-7/h1,3,5-6H,2,4H2
• InChI Key： MFSGGAVJIPQCGM-UHFFFAOYSA-N
• SMILES： S(CCC1C=NC2=CC=NN2C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 229.03212584g/mol
• Monoisotopic Mass: 229.03212584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-{pyrazolo1,5-apyrimidin-6-yl}ethane-1-sulfonyl fluoride

Compound CAS No. 2228732-16-7: 2-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl fluoride

The compound with CAS No. 2228732-16-7, known as 2-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyrimidine moiety with an ethane sulfonyl fluoride group. The pyrazolo[1,5-a]pyrimidine core is a heterocyclic compound known for its versatility in various chemical reactions and its potential as a scaffold for drug development.

The synthesis of 2-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl fluoride involves a series of intricate steps that highlight the importance of precise reaction conditions and reagent selection. Recent advancements in catalytic methods have enabled more efficient pathways for constructing this compound, reducing production costs and enhancing yield rates. The sulfonyl fluoride group attached to the ethane chain introduces reactivity that makes this compound particularly useful in nucleophilic substitution reactions, which are pivotal in the construction of bioactive molecules.

In terms of applications, 2-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl fluoride has shown promise in the development of novel therapeutic agents. Its ability to act as a sulfonating agent makes it valuable in the modification of organic compounds to enhance their pharmacokinetic properties. Recent studies have demonstrated its potential in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The structural features of this compound also make it an interesting candidate for materials science applications. The pyrazolo[1,5-a]pyrimidine moiety contributes to aromatic stability and electronic properties that could be exploited in the design of advanced materials such as semiconductors or optoelectronic devices. Researchers are actively exploring these possibilities, leveraging computational chemistry tools to predict and optimize the electronic characteristics of this compound.

From a research perspective, 2-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl fluoride has been a focal point for investigations into sulfur chemistry and heterocyclic synthesis. Its reactivity under different conditions has been extensively studied, providing insights into its behavior in both solution and solid-state reactions. These studies have not only deepened our understanding of its chemical properties but also opened new avenues for its utilization in diverse chemical transformations.

In conclusion, CAS No. 2228732-16-7, or 2-{pyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl fluoride, represents a significant advancement in organic synthesis with broad implications across multiple scientific disciplines. Its unique structure and reactivity continue to drive innovative research, making it a cornerstone for future discoveries in chemistry and related fields.